Cas no 1197631-29-0 (3-(3,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid)
1197631-29-0 structure
Product Name:3-(3,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid
CAS No:1197631-29-0
MF:C12H12N2O2
MW:216.235882759094
MDL:MFCD05170048
CID:1072402
PubChem ID:4598704
Update Time:2025-07-27
3-(3,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(3,4-Dimethylphenyl)-1H-pyrazole-3-carboxylic acid
- 3-(3,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid
- Z111781308
- AKOS000266408
- MLS-0091994.0001
- EN300-133336
- SCHEMBL1413940
- BDBM45838
- F3250-0624
- 5-(3,4-Dimethyl-phenyl)-1H-pyrazole-3-carboxylic acid
- cid_4598704
- AKOS002657248
- BS-10094
- ALBB-004590
- CHEMBL1570910
- MFCD05170048
- 1197631-29-0
- STK501290
-
- MDL: MFCD05170048
- Inchi: 1S/C12H12N2O2/c1-7-3-4-9(5-8(7)2)10-6-11(12(15)16)14-13-10/h3-6H,1-2H3,(H,13,14)(H,15,16)
- InChI Key: KLZBOPQBGJBTRD-UHFFFAOYSA-N
- SMILES: OC(C1=CC(C2C=CC(C)=C(C)C=2)=NN1)=O
Computed Properties
- Exact Mass: 216.089877630g/mol
- Monoisotopic Mass: 216.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 66Ų
3-(3,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM115485-100mg |
5-(3,4-dimethylphenyl)-1H-pyrazole-3-carboxylic acid |
1197631-29-0 | 95+% | 100mg |
$202 | 2021-08-06 | |
| Chemenu | CM115485-250mg |
5-(3,4-dimethylphenyl)-1H-pyrazole-3-carboxylic acid |
1197631-29-0 | 95+% | 250mg |
$242 | 2021-08-06 | |
| Chemenu | CM115485-1g |
5-(3,4-dimethylphenyl)-1H-pyrazole-3-carboxylic acid |
1197631-29-0 | 95+% | 1g |
$412 | 2021-08-06 | |
| Chemenu | CM115485-1g |
5-(3,4-dimethylphenyl)-1H-pyrazole-3-carboxylic acid |
1197631-29-0 | 95%+ | 1g |
$*** | 2023-04-03 | |
| abcr | AB405471-1 g |
5-(3,4-Dimethylphenyl)-1H-pyrazole-3-carboxylic acid; 95% |
1197631-29-0 | 1g |
€295.70 | 2022-03-02 | ||
| Chemenu | CM115485-100mg |
5-(3,4-dimethylphenyl)-1H-pyrazole-3-carboxylic acid |
1197631-29-0 | 95%+ | 100mg |
$*** | 2023-04-03 | |
| Chemenu | CM115485-250mg |
5-(3,4-dimethylphenyl)-1H-pyrazole-3-carboxylic acid |
1197631-29-0 | 95%+ | 250mg |
$*** | 2023-04-03 | |
| Enamine | EN300-133336-0.05g |
3-(3,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid |
1197631-29-0 | 95% | 0.05g |
$76.0 | 2023-07-07 | |
| Enamine | EN300-133336-0.1g |
3-(3,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid |
1197631-29-0 | 95% | 0.1g |
$112.0 | 2023-07-07 | |
| Enamine | EN300-133336-0.25g |
3-(3,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid |
1197631-29-0 | 95% | 0.25g |
$160.0 | 2023-07-07 |
3-(3,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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